2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate

• Molecular Formula: C28H25NO6
• Molecular Weight: 471.5 g/mol
• IUPAC Name: [2-(4-benzoyloxyphenyl)-2-oxoethyl] 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C28H25NO6/c1-18-8-9-19(2)24(14-18)29-16-22(15-26(29)31)27(32)34-17-25(30)20-10-12-23(13-11-20)35-28(33)21-6-4-3-5-7-21/h3-14,22H,15-17H2,1-2H3
• InChI Key: NEBIFGYELWJETE-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4

Description

2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate, also known as OPEE, is a synthetic compound that has been extensively studied for its potential applications in scientific research. OPEE is a member of the pyrrolidine family of compounds, which are known for their diverse range of biological activities.

Mechanism of Action

The mechanism of action of 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate is not fully understood, but it is believed to act by inhibiting the activity of key enzymes involved in cell proliferation and survival. Specifically, 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to inhibit the activity of the enzyme AKT, which is known to play a critical role in the regulation of cell survival and proliferation. Additionally, 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to inhibit the activity of the enzyme mTOR, which is involved in the regulation of protein synthesis and cell growth.
Biochemical and Physiological Effects:
2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and anti-oxidant properties, 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to have neuroprotective effects in animal models of neurodegenerative diseases. Additionally, 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to have cardioprotective effects in animal models of heart disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate in lab experiments is its potent and selective activity against cancer cells. Additionally, 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to have a favorable toxicity profile, with minimal side effects observed in animal studies. However, one limitation of using 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate in lab experiments is its relatively low solubility in water, which may limit its bioavailability in vivo.

Future Directions

There are several potential future directions for research on 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate. One area of research is in the development of more potent and selective analogs of 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate for use in cancer treatment. Additionally, further research is needed to fully elucidate the mechanism of action of 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate and its potential applications in the treatment of other diseases. Finally, more research is needed to determine the optimal dosing and administration of 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate in vivo.

Synthesis Methods

The synthesis of 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate involves the reaction of 2,5-dimethylphenylacetic acid with 4-(phenylcarbonyloxy)benzaldehyde to form the corresponding chalcone intermediate. This intermediate is then reacted with ethyl pyruvate in the presence of a catalytic amount of piperidine to form the final product, 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to have potent anti-cancer activity in vitro and in vivo, and has been shown to induce apoptosis in a variety of cancer cell lines. Additionally, 2-Oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to have anti-inflammatory and anti-oxidant properties, which may make it useful in the treatment of a variety of inflammatory diseases.